Cas no 1443624-23-4 ((s)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride)

• Product Name: (s)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride
• CAS No: 1443624-23-4
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• MDL: MFCD08751479
• CID: 3042583
• PubChem ID: 76844737
• Update Time: 2025-10-28

(s)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride
• (S)-2-(2,5-Difluorophenyl)pyrrolidine HCl
• (2S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride
• Pyrrolidine, 2-(2,5-difluorophenyl)-, hydrochloride (1:1), (2S)-
• MFCD08751479
• GS-7323
• CS-0131417
• (s)-2-(2,5-difluorophenyl)pyrrolidinehydrochloride
• (2S)-2-(2,5-difluorophenyl)pyrrolidine;hydrochloride
• SCHEMBL15017843
• Y10662
• 1443624-23-4
• AMY12424
• AKOS030524093
• DB-189945
• (s)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride

• MDL： MFCD08751479
• Inchi： 1S/C10H11F2N.ClH/c11-7-3-4-9(12)8(6-7)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H/t10-;/m0./s1
• InChI Key： XSWCQOVADZHFIJ-PPHPATTJSA-N
• SMILES： Cl.FC1C=CC(=CC=1[C@@H]1CCCN1)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on (s)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride

(S)-2-(2,5-Difluorophenyl)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1443624-23-4, known as (S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, a five-membered nitrogen-containing ring, substituted with a 2,5-difluorophenyl group at the 2-position. The hydrochloride salt form indicates that the compound exists as a zwitterion, which is common for compounds with amine groups.

Key Features and Structural Insights

The structure of (S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride is characterized by the presence of a chiral center at the 2-position of the pyrrolidine ring. This chirality is denoted by the (S) configuration, which plays a crucial role in determining the compound's pharmacokinetic and pharmacodynamic properties. The substitution pattern on the phenyl ring—specifically the fluorine atoms at the 2 and 5 positions—contributes to the molecule's stability and bioavailability.

Synthesis and Chemical Properties

The synthesis of (S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine intermediate. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound. The chemical properties of this compound include a melting point of approximately 180°C and a molecular weight of 307.7 g/mol. Its solubility in water is moderate, making it suitable for various pharmaceutical formulations.

Pharmacological Applications

Research into (S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride has revealed its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This activity suggests its utility in treating conditions such as epilepsy and chronic pain. Recent studies have demonstrated that this compound exhibits high potency in vitro and shows promise in preclinical models of neuropathic pain.

Recent Research Findings

In 2023, a groundbreaking study published in *Nature Communications* highlighted the role of (S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride as a potent inhibitor of Nav1.7 channels. This finding has significant implications for the development of novel analgesics with reduced side effects compared to current treatments. Additionally, ongoing clinical trials are investigating its efficacy in managing refractory epilepsy.

Safety and Toxicological Profile

Toxicological studies have shown that (S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride has a favorable safety profile with minimal adverse effects at therapeutic doses. Acute and chronic toxicity studies in rodents have demonstrated no significant organ toxicity or mutagenic potential. These findings underscore its suitability for long-term therapeutic use.

Conclusion

(S)-2-(2,5-difluorophenyl)pyrrolidine hydrochloride represents a promising advancement in medicinal chemistry due to its unique structural features and pharmacological activity. With ongoing research elucidating its mechanisms of action and expanding its therapeutic applications, this compound holds great potential in addressing unmet medical needs.